![molecular formula C13H18ClNO2 B1375343 (S)-Benzyl piperidine-2-carboxylate hydrochloride CAS No. 149201-79-6](/img/structure/B1375343.png)
(S)-Benzyl piperidine-2-carboxylate hydrochloride
Overview
Description
“(S)-Benzyl piperidine-2-carboxylate hydrochloride” is a chemical compound with the molecular formula C13H18ClNO2 . It is a derivative of piperidine, a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state .
Synthesis Analysis
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . The development of efficient and sustainable methods for the synthesis of nitrogen heterocycles is an important goal for the chemical industry . A potential biocatalytic approach to the synthesis of this privileged scaffold would be the asymmetric dearomatization of readily assembled activated pyridines .
Molecular Structure Analysis
The molecular structure of “this compound” includes a benzyl group attached to a piperidine ring, which is further connected to a carboxylate group .
Chemical Reactions Analysis
The key step in the synthesis of substituted piperidines involves a stereoselective one-pot amine oxidase/ene imine reductase cascade to convert N-substituted tetrahydropyridines to stereo-defined 3- and 3,4-substituted piperidines .
Physical and Chemical Properties Analysis
The molecular weight of “this compound” is 255.74 g/mol . It has 2 hydrogen bond donors and 3 hydrogen bond acceptors .
Scientific Research Applications
Synthesis of Piperidine Derivatives
A significant application of (S)-Benzyl piperidine-2-carboxylate hydrochloride is in the asymmetric synthesis of piperidine derivatives. For instance, 4-Hydroxy-3,4-dihydro-2H-pyridine-1-carboxylic acid benzyl esters, which can be easily derived from serine and terminal acetylenes, undergo a Claisen rearrangement when heated with butyl vinyl ether in the presence of mercury acetate and triethylamine. This process leads to optically pure piperidines with substituents alpha to nitrogen, showcasing the compound's role in generating a wide range of substituted piperidine subunits (Acharya & Clive, 2010).
Creation of Complex Organic Molecules
This compound also finds utility in the construction of complex organic molecules. For example, its involvement in the synthesis of new piperidine substituted benzothiazole derivatives highlights its capacity to contribute to the development of compounds with potential biological activities. The reaction of ethyl 2-aminobenzo[d]thiazole-6-carboxylate with piperidine, facilitated by copper(II) bromide, results in the formation of ethyl 2-(piperidin-1-yl)benzo[d]thiazole-6-carboxylate. This intermediate undergoes further reactions to yield compounds that exhibit promising antibacterial and antifungal activities (Shafi, Rajesh, & Senthilkumar, 2021).
Future Directions
The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . The translation of these methods to the corresponding stereoenriched 3-substituted and 3,4-substitified scaffolds remains challenging due to difficulties in stereoselectivity control combined with limited availability of suitable starting materials .
Properties
IUPAC Name |
benzyl (2S)-piperidine-2-carboxylate;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO2.ClH/c15-13(12-8-4-5-9-14-12)16-10-11-6-2-1-3-7-11;/h1-3,6-7,12,14H,4-5,8-10H2;1H/t12-;/m0./s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JPLUTHCQQZSANV-YDALLXLXSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCNC(C1)C(=O)OCC2=CC=CC=C2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCN[C@@H](C1)C(=O)OCC2=CC=CC=C2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.74 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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